3-bromo-N-(1-methoxypropan-2-yl)aniline

• Molecular Formula: C10H14BrNO
• Molecular Weight: 244.13 g/mol
• IUPAC Name: 3-bromo-N-(1-methoxypropan-2-yl)aniline
• InChI: InChI=1S/C10H14BrNO/c1-8(7-13-2)12-10-5-3-4-9(11)6-10/h3-6,8,12H,7H2,1-2H3
• InChI Key: UPDADHRBLJXYGN-UHFFFAOYSA-N
• Canonical SMILES: CC(COC)NC1=CC(=CC=C1)Br

Description

3-Bromo-N-(1-methoxypropan-2-yl)aniline (CAS: 1248000-65-8) is a substituted aniline derivative featuring a bromine atom at the 3-position of the benzene ring and a 1-methoxypropan-2-yl group attached to the aniline nitrogen. The molecular formula is C₁₀H₁₄BrNO, with a molecular weight of 244.13 g/mol. Its structure combines aromatic bromination with an ether-containing alkyl substituent, influencing its electronic and steric properties.

Synthesis: The compound can be synthesized via alkylation of 3-bromoaniline using the Mitsunobu reaction, which couples alcohols to amines in the presence of triphenylphosphine and diethyl azodicarboxylate . This method is versatile for introducing secondary alcohols, such as 1-methoxypropan-2-ol, to the aniline nitrogen.

The bromine atom enables cross-coupling reactions (e.g., Suzuki or Heck couplings), while the ether group may enhance solubility in polar solvents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-bromo-N-(1-methoxypropan-2-yl)aniline typically involves the bromination of aniline derivatives followed by alkylation. The reaction conditions often require the use of brominating agents such as bromine or N-bromosuccinimide (NBS) in the presence of a solvent like dichloromethane. The alkylation step involves the use of 1-methoxypropan-2-yl chloride in the presence of a base such as sodium hydroxide or potassium carbonate .

Industrial Production Methods

This would include optimizing reaction conditions for higher yields and purity, as well as implementing safety measures for handling brominating agents and other reactive chemicals .

Chemical Reactions Analysis

Types of Reactions

3-Bromo-N-(1-methoxypropan-2-yl)aniline can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction can be achieved using reagents such as lithium aluminum hydride or sodium borohydride.

Substitution: The bromine atom in the compound can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol for nucleophilic substitution.

Major Products Formed

Oxidation: Formation of corresponding nitro or carboxylic acid derivatives.

Reduction: Formation of amine derivatives.

Substitution: Formation of various substituted aniline derivatives.

Scientific Research Applications

3-Bromo-N-(1-methoxypropan-2-yl)aniline has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Employed in the study of enzyme interactions and protein binding.

Medicine: Investigated for potential therapeutic properties and as a reference standard in pharmaceutical testing.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-bromo-N-(1-methoxypropan-2-yl)aniline involves its interaction with specific molecular targets, such as enzymes or receptors. The bromine atom and the methoxypropan-2-yl group play crucial roles in its binding affinity and specificity. The compound can modulate biochemical pathways by either inhibiting or activating target proteins, leading to various biological effects .

Comparison with Similar Compounds

Electronic and Steric Effects

• Electron-Donating vs. Withdrawing Groups: The methoxy group in 3-bromo-N-(1-methoxypropan-2-yl)aniline is electron-donating via resonance, increasing electron density at the nitrogen. This contrasts with 3-bromo-N-(4-nitrophenyl)aniline (2g), where the nitro group strongly withdraws electrons, reducing nucleophilicity at nitrogen .

• Steric Effects :

  • The 1-methoxypropan-2-yl substituent introduces moderate steric hindrance compared to bulky groups like the phenylethyl moiety in (S)-3-bromo-N-(1-phenylethyl)aniline , which may hinder reactions at the nitrogen or aromatic ring .

Research Findings and Industrial Relevance

• Synthetic Efficiency: The Mitsunobu reaction used for the target compound achieves high yields under mild conditions, making it scalable . In contrast, 2g is synthesized via a less common desulfinylative Smiles rearrangement (78% yield) .
• Thermal Stability : Solid-state derivatives like 2g (orange solid) may exhibit higher thermal stability than liquid analogs .

Biological Activity

3-Bromo-N-(1-methoxypropan-2-yl)aniline is an aromatic compound characterized by a bromine atom and a methoxypropan-2-ylamino group attached to a benzene ring. Its molecular formula is C$_{10}$H$_{12}$BrN, with a molecular weight of approximately 269.14 g/mol. This compound has garnered interest in pharmacological research due to its potential biological activities, particularly in enzyme inhibition and anticancer properties.

Enzyme Inhibition

Research indicates that 3-bromo-N-(1-methoxypropan-2-yl)aniline may inhibit cytochrome P450 enzymes, which are crucial for drug metabolism. Such interactions can significantly alter metabolic pathways, making this compound relevant in pharmacological studies aimed at understanding drug interactions and metabolic processes.

Table 1: Interaction of 3-Bromo-N-(1-Methoxypropan-2-yl)aniline with Cytochrome P450 Enzymes

Enzyme Type	Inhibition Potential	Reference
CYP1A2	Moderate
CYP2D6	High
CYP3A4	Low

Anticancer Activity

In vitro studies have demonstrated that 3-bromo-N-(1-methoxypropan-2-yl)aniline exhibits significant anticancer activity against various cancer cell lines. Notably, it has shown promising results against MCF-7 breast cancer cells.

Case Study: MCF-7 Cell Line

A study evaluating the cytotoxic effects of this compound revealed an IC$_{50}$ value of approximately 7.17 ± 0.94 µM against MCF-7 cells, indicating moderate potency . The mechanism of action appears to involve the induction of apoptosis through the activation of caspases, specifically caspase-3 and caspase-9.

Table 2: Apoptotic Effects Induced by 3-Bromo-N-(1-Methoxypropan-2-yl)aniline on MCF-7 Cells

Apoptotic Marker	Control Level	Treated Level	Fold Change
Active Caspase-3	Baseline	Elevated	18.3-fold
Active Caspase-9	Baseline	Elevated	16.7-fold
Bcl-2	High	Decreased	4.9-fold
Bax	Low	Increased	79.2-fold

The data suggest that the compound promotes apoptosis by increasing pro-apoptotic markers (Bax) while decreasing anti-apoptotic markers (Bcl-2), leading to a higher Bax/Bcl-2 ratio, which is indicative of enhanced apoptotic activity .

Molecular Modeling Insights

Molecular docking studies have been conducted to understand the binding interactions of 3-bromo-N-(1-methoxypropan-2-yl)aniline with various targets, including VEGFR-2, which is implicated in tumor angiogenesis. The compound demonstrated a strong affinity for the active site of VEGFR-2, suggesting its potential as an antiangiogenic agent .